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Compound of Interest

Compound Name: 2,4-Dimethylphenyl isonicotinate

Cat. No.: B310646

Get Quote

Executive Summary
2,4-Dimethylphenyl isonicotinate (C₁₄H₁₃NO₂) is a lipophilic ester derivative of isonicotinic

acid. Structurally, it functions as a "masked" isonicotinate, leveraging the 2,4-dimethylphenyl

moiety to modulate solubility, lipophilicity, and hydrolytic stability compared to its parent acid or

simple alkyl esters.

This guide serves as a technical manual for researchers utilizing this compound in medicinal

chemistry (as a potential prodrug scaffold) or organic synthesis. It prioritizes the causality

between molecular structure and observable physicochemical behaviors.

Part 1: Molecular Architecture & Structural Analysis
Structural Components & Electronic Effects
The molecule consists of two distinct aromatic systems linked by an ester bridge.

Understanding the interplay between these domains is critical for predicting reactivity.

The Pyridine Ring (Electron Deficient): The nitrogen atom at position 4 exerts a strong

electron-withdrawing effect (
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,

), making the carbonyl carbon of the ester highly electrophilic. This typically increases
susceptibility to nucleophilic attack (hydrolysis).

The 2,4-Dimethylphenyl Group (Electron Rich/Steric Shield):

Electronic: The two methyl groups are electron-donating (

), increasing electron density on the phenyl ring.

Steric (The Ortho Effect): The methyl group at the 2-position (ortho) is the defining feature.

It provides significant steric hindrance around the ester carbonyl, shielding it from

enzymatic or chemical hydrolysis. This makes the 2,4-dimethylphenyl ester significantly

more stable than a standard phenyl ester.

Calculated Physicochemical Profile
Note: Values below are derived from consensus structure-activity relationship (SAR) algorithms

and standard chemical property databases.
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Property Value (Approx.) Technical Significance

Molecular Weight 227.26 g/mol

Small molecule range, suitable

for CNS penetration if LogP

permits.

Formula C₁₄H₁₃NO₂ --

LogP (Octanol/Water) 3.1 ± 0.3

Highly lipophilic. Permeable to

cell membranes; requires

organic co-solvents (DMSO,

EtOH) for biological assays.

pKa (Pyridine N) 3.8 – 4.2

The ester group is electron-

withdrawing, lowering the

basicity of the pyridine nitrogen

compared to pyridine (pKa

~5.2). It remains uncharged at

physiological pH (7.4).

H-Bond Donors 0
Enhances membrane

permeability.

H-Bond Acceptors 3 Pyridine N and Ester oxygens.

Polar Surface Area (PSA) ~39 Å²

Excellent range for oral

bioavailability (Rule of 5

compliant).

Part 2: Synthesis & Characterization Protocols
Synthesis Logic: The Acid Chloride Route
Direct Fischer esterification is often low-yielding for phenols due to their low nucleophilicity. The

preferred method utilizes Isonicotinoyl Chloride to drive the reaction forward, using a non-

nucleophilic base (TEA or DIPEA) to scavenge the HCl byproduct.

Graphviz Diagram: Synthesis Pathway
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Caption: Nucleophilic acyl substitution mechanism. The base prevents protonation of the

pyridine nitrogen, ensuring the nucleophile remains active.

Experimental Protocol: Synthesis
Reagents: Isonicotinoyl chloride hydrochloride (1.0 eq), 2,4-Dimethylphenol (1.0 eq),

Triethylamine (2.5 eq), Dichloromethane (DCM, anhydrous).

Preparation: Dissolve 2,4-dimethylphenol (10 mmol) in anhydrous DCM (20 mL) under

nitrogen atmosphere.

Addition: Cool to 0°C. Add Triethylamine (25 mmol) dropwise. The solution may darken

slightly.

Reaction: Add Isonicotinoyl chloride hydrochloride (10 mmol) portion-wise over 15 minutes.

Execution: Allow to warm to room temperature (RT) and stir for 4-6 hours. Monitor by TLC

(System: Hexane/EtOAc 7:3).

Workup: Wash organic layer with Sat. NaHCO₃ (2x) to remove unreacted acid, then Water

(1x), then Brine (1x).

Purification: Dry over MgSO₄, filter, and concentrate. Recrystallize from Ethanol/Hexane if

necessary.

Characterization Criteria (Self-Validating)
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¹H-NMR (CDCl₃, 400 MHz):

Pyridine Ring: Two doublets (AA'BB' system) around

8.8 (2H, ortho to N) and

7.9 (2H, meta to N).

Phenyl Ring: Signals in the aromatic region (

6.9 - 7.2). Look for the specific splitting pattern of 1,2,4-substitution.

Methyl Groups: Two distinct singlets around

2.2 - 2.4 ppm (3H each).[1]

IR Spectroscopy:

C=O Stretch: Strong band at ~1730–1750 cm⁻¹ (Ester).

C-N Stretch: ~1590 cm⁻¹ (Pyridine).

Part 3: Solubility & Stability Profiling
Solubility Logic
The compound is lipophilic (LogP ~3.1).

Water: Practically insoluble (< 0.1 mg/mL).

Acidic pH (pH < 3): Solubility increases drastically as the pyridine nitrogen protonates (

), forming a water-soluble salt.

Organic Solvents: Soluble in DMSO (>50 mM), Ethanol, DCM.

Graphviz Diagram: pH-Dependent Solubility & Stability
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Caption: Species distribution across pH. Solubility is driven by pyridine protonation; stability is

compromised at high pH.

Protocol: Kinetic Solubility Assay
To determine the maximum soluble concentration for biological assays:

Prepare a 10 mM stock solution in DMSO.

Spike into PBS (pH 7.4) to final concentrations of 1, 10, 50, and 100 µM (final DMSO < 1%).

Incubate at 37°C for 2 hours with shaking.

Filter (0.45 µm PVDF) to remove precipitate.

Analyze filtrate by HPLC-UV (254 nm).
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Pass Criteria: Recovery > 80% of nominal concentration indicates solubility.

Part 4: Handling & Storage
Storage: Store solid at -20°C. Keep desiccated.

Solution Stability: DMSO stocks are stable for months at -20°C. Aqueous dilutions should be

prepared fresh due to gradual ester hydrolysis (half-life estimated > 24h at pH 7.4 due to

steric protection, but degradation is non-zero).

Safety: Treat as a potential irritant.[2] The hydrolysis product, 2,4-dimethylphenol, is toxic

and corrosive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b310646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

